3-Amino-3-cyclobutylpropanamide
Description
3-Amino-3-cyclobutylpropanamide is a small organic molecule featuring a cyclobutyl ring attached to a propane backbone, with an amino (-NH₂) group and an amide (-CONH₂) functional group.
Properties
Molecular Formula |
C7H14N2O |
|---|---|
Molecular Weight |
142.20 g/mol |
IUPAC Name |
3-amino-3-cyclobutylpropanamide |
InChI |
InChI=1S/C7H14N2O/c8-6(4-7(9)10)5-2-1-3-5/h5-6H,1-4,8H2,(H2,9,10) |
InChI Key |
TYNJZLLZCYVHPI-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C1)C(CC(=O)N)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-Amino-3-cyclobutylpropanamide typically involves the following steps:
Amination: The addition of an amino group to the cyclobutylated intermediate.
Amidation: The formation of the amide bond to yield the final product.
Common reagents used in these reactions include cyclobutyl halides, ammonia or amines, and carboxylic acids or their derivatives. The reactions are often carried out under controlled conditions, such as specific temperatures and pH levels, to ensure high yields and purity.
Industrial Production Methods
In an industrial setting, the production of 3-Amino-3-cyclobutylpropanamide may involve large-scale batch or continuous flow processes. These methods are optimized for efficiency, cost-effectiveness, and environmental sustainability. Catalysts and automated systems are often employed to enhance reaction rates and product quality.
Chemical Reactions Analysis
Types of Reactions
3-Amino-3-cyclobutylpropanamide can undergo various chemical reactions, including:
Oxidation: Conversion to corresponding oxides or hydroxylated derivatives.
Reduction: Formation of reduced amides or amines.
Substitution: Replacement of functional groups with other substituents.
Common Reagents and Conditions
Oxidation: Reagents such as hydrogen peroxide or potassium permanganate under acidic or basic conditions.
Reduction: Catalysts like palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH₄).
Substitution: Halogenating agents or nucleophiles under appropriate conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce primary amines.
Scientific Research Applications
3-Amino-3-cyclobutylpropanamide has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.
Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.
Medicine: Explored for its therapeutic potential in treating various diseases, such as cancer and neurological disorders.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-Amino-3-cyclobutylpropanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biochemical effects. The pathways involved can include signal transduction, gene expression, and metabolic regulation.
Comparison with Similar Compounds
Structural and Functional Group Analysis
The following table compares 3-Amino-3-cyclobutylpropanamide with structurally related compounds:
Key Observations
Steric and Binding Effects: The cyclobutyl group in 3-Amino-3-cyclobutylpropanamide provides a smaller, more strained ring compared to the cycloheptyl group in the indole-containing analog . This may enhance target selectivity due to reduced steric hindrance. The indole moiety in the cycloheptyl compound likely facilitates interactions with aromatic receptors (e.g., serotonin receptors), a feature absent in the cyclobutyl analog.
Solubility and Reactivity: The amide group in 3-Amino-3-cyclobutylpropanamide improves polar solubility compared to the ester in Methyl 3-amino-3-cyclobutylpropanoate, which is more lipophilic and prone to hydrolysis . 2-Amino-N,3-dihydroxypropanamide exhibits high aqueous solubility due to hydroxyl groups but may suffer from poor blood-brain barrier penetration.
Synthetic Complexity: The indole-containing compound requires multi-step synthesis involving carbodiimide (CDI) and chromatography, whereas 3-Amino-3-cyclobutylpropanamide’s synthesis (inferred) may involve simpler amide coupling.
Biological Activity
Overview
3-Amino-3-cyclobutylpropanamide, also known as (3R)-3-amino-3-cyclobutylpropanamide, is an organic compound characterized by its unique cyclobutyl ring and propanamide structure. This compound has garnered attention in various fields, including medicinal chemistry, due to its potential biological activities.
| Property | Value |
|---|---|
| Molecular Formula | C7H14N2O |
| Molecular Weight | 142.20 g/mol |
| IUPAC Name | (3R)-3-amino-3-cyclobutylpropanamide |
| InChI Key | TYNJZLLZCYVHPI-ZCFIWIBFSA-N |
| Canonical SMILES | C1CC(C1)C(CC(=O)N)N |
The biological activity of 3-amino-3-cyclobutylpropanamide is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. The compound may act as an inhibitor by binding to the active sites of enzymes or modulating receptor functions, which can influence various biochemical pathways involved in cellular processes.
Biological Activities
Research indicates that 3-amino-3-cyclobutylpropanamide may exhibit several biological activities:
- Enzyme Inhibition : The compound has been studied for its potential role in inhibiting specific enzymes, which could lead to therapeutic applications in diseases where enzyme overactivity is a concern.
- Anti-inflammatory Properties : Preliminary studies suggest that it may possess anti-inflammatory effects, making it a candidate for treating inflammatory diseases.
- Anticancer Potential : Investigations into its anticancer properties are ongoing, with some studies indicating that it may inhibit tumor growth.
Case Studies and Research Findings
- Enzyme Interaction Studies : A study published in Nucleic Acids Research identified the role of similar compounds in modifying tRNA nucleotides, suggesting that 3-amino-3-cyclobutylpropanamide could be involved in similar biological modifications, potentially affecting protein synthesis and function .
- Therapeutic Applications : Research has indicated the potential of this compound in the development of new therapeutic agents targeting specific diseases. Its structural characteristics allow for modifications that could enhance its efficacy and selectivity against disease targets.
Comparative Analysis
When compared to similar compounds, such as 3-hydroxy-3-cyclobutylpropanamide and 3-cyclobutylpropanamide, 3-amino-3-cyclobutylpropanamide stands out due to its unique amino group which enhances its reactivity and potential biological interactions.
| Compound | Key Features |
|---|---|
| 3-Amino-3-cyclobutylpropanamide | Contains an amino group; potential enzyme inhibitor |
| 3-Hydroxy-3-cyclobutylpropanamide | Hydroxyl group instead of amino; different reactivity |
| 3-Cyclobutylpropanamide | Lacks amino group; less reactive |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
